6-Methoxy-3,4-dihydro-1H-carbazol-2(9H)-one
Overview
Description
6-Methoxy-3,4-dihydro-1H-carbazol-2(9H)-one, also known as Moclobemide, is a reversible inhibitor of monoamine oxidase A (RIMA). It is a type of antidepressant drug that is used to treat depression and anxiety disorders. Moclobemide is a highly selective and reversible inhibitor of monoamine oxidase A, which is an enzyme that breaks down neurotransmitters such as serotonin, dopamine, and norepinephrine.
Scientific Research Applications
Synthesis and Bioactivity Studies
- Bioactive Compound Synthesis : Novel 2-substituted-3,4-dihydro-1-(9H-carbazol-4-yloxy)methyl-3-(2-(2-methoxyphenoxy)ethyl)-1,3,2λ5-oxazaphosphole 2-oxides were synthesized and screened for antifungal and antibacterial activity, showing moderate effectiveness (Srinivasulu et al., 2007).
Antitumor and Cytotoxicity Analysis
- Antitumor Olivacine Derivatives : Synthesis of 9-hydroxy-5-methyl-(and 5,6-dimethyl)-6H-pyrido[4,3-b]carbazole-1-N-[(dialkylamino)alkyl]carboxamides, demonstrating high cytotoxicity for cultured cells and good antitumor activity in vivo (Jasztold-Howorko et al., 1994).
Photophysics and Material Science
- Fluorophore Development : Two new fluorophores were synthesized from derivatives of 2,3,4,9-tetrahydro-1H-carbazol-1-one, exhibiting sensitivity to solvent polarity and potential for fluorescence-based applications (Ghosh et al., 2013).
- Hole Transporting Materials : Synthesis of new organic hole transporting materials (HTMs) based on 3,6-disubstituted 9H-carbazole-3,6-diamine, showing a positive influence on photovoltaic conversion efficiency in solid-state dye sensitizer solar cells (Degbia et al., 2014).
Antibacterial Activity and Drug Development
- Biologically Active Chromophores : The synthesized 2-amino-4-(9-ethyl-9H-carbazol-3-yl)-8-methoxy-5,6-dihydrobenzo[h]quinoline-3-carbonitrile showed promising antibacterial activity and potential as a drug candidate (Khan et al., 2021).
Natural Product Synthesis
- Cytotoxic Natural Compounds : Research identified new compounds including 6-methoxy-9H-carbazole-3-carboxylic acid with cytotoxic effects against human cancer cell lines, highlighting the potential of carbazole derivatives in cancer treatment (Jiang et al., 2014).
Bacterial Transformation Studies
- Bacterial Biotransformation : Investigation into the bacterial transformation of 2,3,4,9-tetrahydro-1H-carbazole derivatives, revealing insights into the metabolism of these compounds by bacteria (Waldau et al., 2009).
HPLC Analysis
- HPLC Method Development : Development of a high-performance liquid chromatographic method for the assay of carbazole derivatives, offering a sensitive and simple analytical approach (Segall et al., 2003).
Catalysis and Synthesis Methods
- Novel Catalytic Synthesis : Discovery of a one-pot, metal-free catalytic system for synthesizing functionalized carbazole derivatives, demonstrating an efficient and environmentally friendly approach (Biswas et al., 2014).
properties
IUPAC Name |
6-methoxy-1,3,4,9-tetrahydrocarbazol-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2/c1-16-9-3-5-12-11(7-9)10-4-2-8(15)6-13(10)14-12/h3,5,7,14H,2,4,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSMBDAPUKORDJR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC3=C2CCC(=O)C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20539963 | |
Record name | 6-Methoxy-1,3,4,9-tetrahydro-2H-carbazol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20539963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
25473-71-6 | |
Record name | 6-Methoxy-1,3,4,9-tetrahydro-2H-carbazol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20539963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.